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Compound of Interest

Compound Name: PLX2853

Cat. No.: B1574676

Disclaimer: As of the latest search, a specific Safety Data Sheet (SDS) for PLX2853 is not
publicly available. The following disposal procedures are based on general best practices for
handling potent, investigational antineoplastic agents. It is mandatory to consult with your
institution's Environmental Health and Safety (EHS) department to ensure compliance with all
local, state, and federal regulations. This document serves as a guide and should be adapted
to your specific laboratory and institutional protocols.

This guide provides essential safety and logistical information for the proper disposal of the
investigational BET inhibitor, PLX2853. Adherence to these procedures is critical to ensure
personnel safety and environmental protection.

Pre-Disposal Planning and Personal Protective
Equipment (PPE)

Before beginning any work that will generate PLX2853 waste, it is crucial to have a designated
waste disposal plan. All personnel handling PLX2853 or its contaminated waste must wear
appropriate PPE:

» Double chemotherapy gloves: Change gloves every 30-60 minutes or immediately if
contaminated.[1]

» Solid-front protective gown: Ensure it is disposable and resistant to chemical permeation.[1]

o Safety glasses with side shields or goggles.
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o A NIOSH-approved respirator may be required depending on the manipulation (e.g.,
handling of powder). Consult your institution's EHS for specific requirements.

Waste Segregation and Containerization

Proper segregation of waste is the most critical step in the disposal process. Do not mix
PLX2853 waste with other chemical or biological waste streams unless explicitly permitted by
your EHS department.[2]
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Waste Category

Description

Container Type

Disposal Method

Bulk/Unused
PLX2853

Expired, unused, or
off-specification solid
PLX2853 powder;
residual stock

solutions.

Black RCRA
hazardous waste
container for P-listed
drugs or as specified
by EHS.[1][2]

Must be collected by
your institution's EHS
for incineration at a
regulated RCRA
facility.[1][3] Do not
dispose of down the
drain or in regular
trash.[4]

Contaminated Sharps

Needles, syringes,
scalpels, and glass
Pasteur pipettes
contaminated with
PLX2853.

Yellow chemotherapy

sharps container.[1]

The container must be
labeled as
"Chemotherapy
Waste" or "Incinerate
Only."[1] Arrange for
pickup by the
regulated medical
waste or hazardous
waste contractor as
directed by EHS.

Contaminated

Labware

Empty vials, plastic
tubes, pipette tips,
and other disposable

labware with trace

amounts of PLX2853.

Yellow chemotherapy
waste bag/bin or as
specified by EHS.

Place in a designated
"Trace Chemotherapy
Waste" container for

incineration.[2]

Contaminated PPE

Used gloves, gown,

absorbent pads, and

other disposable PPE

contaminated during

handling.

Yellow chemotherapy

waste bag/bin.

Bag all contaminated
PPE within the
containment area
(e.g., fume hood)
before transferring to
the larger waste
container.[1] To be
disposed of as trace
chemotherapy waste

for incineration.
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Aqueous solutions
containing PLX2853

Collectin a

o Labeled, sealed, and designated, closed
(e.g., from rinsing ) ] )
o i chemically compatible  container.[4] Do not
Liquid Waste glassware). The first ]
i ) hazardous waste dispose of down the
rinse of any container , ,
container. drain.[4] Arrange for

pickup by EHS.

must be collected as

hazardous waste.[4]

Step-by-Step Disposal Procedure

» Preparation: Designate a specific area within a chemical fume hood or other containment
device for waste segregation and packaging.

e Unused Compound:

o Carefully place any unused or expired solid PLX2853 and its original container into the
designated black RCRA hazardous waste container.

o For solutions, transfer to a compatible, sealed liquid waste container.
¢ Sharps Disposal:

o Immediately after use, dispose of all contaminated needles and syringes directly into a
yellow chemotherapy sharps container without recapping.[2]

o Ensure the sharps container is within arm’'s reach to minimize travel with exposed sharps.
» Solid Waste Disposal:

o Place all visibly contaminated disposable items, such as pipette tips, tubes, and absorbent
pads, into the yellow chemotherapy waste bag/bin.[1]

e PPE Disposal:

o Before leaving the containment area, remove the outer pair of gloves and any other
contaminated PPE.
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o Place all used PPE into the designated yellow chemotherapy waste bag.[1]

o Container Sealing and Labeling:
o Once a waste container is full (do not overfill), securely seal it.

o Ensure all waste containers are clearly labeled with a hazardous waste tag provided by
your EHS department, indicating the contents (e.g., "PLX2853 Waste").[4]

e Waste Pickup:

o Move the sealed and labeled waste containers to your laboratory's designated satellite
accumulation area.

o Request a waste pickup from your EHS department according to their procedures.[4]

Spill Management

In the event of a spill, immediately alert others in the area and evacuate if necessary. Follow
your institution's specific spill cleanup procedures for potent compounds. Generally, this
involves:

Wearing appropriate PPE, including double gloves, a gown, and respiratory protection.

Covering the spill with absorbent pads.

Cleaning the area with a detergent solution, followed by water.[1]

Collecting all cleanup materials in a designated hazardous waste container.

Reporting the spill to your supervisor and EHS.
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Caption: PLX2853 Waste Segregation and Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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